Cas no 1079652-95-1 (4-acetyl-2-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester)

• Product Name: 4-acetyl-2-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• CAS No: 1079652-95-1
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 1098245
• PubChem ID: 57431960
• Update Time: 2025-04-20

4-acetyl-2-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-2-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 4-acetyl-2-methylpiperazine-1-carboxylate
• 4-acetyl-2-methyl-piperazine-1-carboxylic acid tert-butyl ester
• 1079652-95-1
• SCHEMBL3639918
• KYKONYCQFJTDTA-UHFFFAOYSA-N
• DB-433503

• Inchi： 1S/C12H22N2O3/c1-9-8-13(10(2)15)6-7-14(9)11(16)17-12(3,4)5/h9H,6-8H2,1-5H3
• InChI Key： KYKONYCQFJTDTA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(C)=O)CC1C)=O

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.8Ų